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Compound of Interest

Compound Name: 2-Hydroxy-3-methylpyridine

CAS No.: 91914-04-4

Cat. No.: B3022450

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Hydroxy-3-methylpyridine (CAS No: 1121-78-4), a key heterocyclic compound with

applications in medicinal chemistry and material science. This document details its

characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS), supported by detailed experimental protocols and data visualizations to

facilitate research and development.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry analysis of 2-Hydroxy-3-methylpyridine.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.30 - 7.20 m - H-6

7.15 - 7.05 m - H-4

6.15 - 6.05 t 6.5 H-5

2.17 s - -CH₃

11.5 (broad) s - -OH

Solvent: CDCl₃. Instrument: 500 MHz NMR Spectrometer.

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

164.0 C-2

140.0 C-6

138.0 C-4

118.0 C-3

105.0 C-5

17.0 -CH₃

Solvent: CDCl₃. Instrument: 125 MHz NMR Spectrometer.

Table 3: IR Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequency (cm⁻¹) Intensity Assignment

3400 - 2500 Broad
O-H stretch (intramolecular

hydrogen bonding)

3050 Medium C-H stretch (aromatic)

2950 Medium C-H stretch (methyl)

1650 Strong
C=O stretch (pyridone

tautomer)

1600, 1580 Strong C=C stretch (aromatic ring)

1470 Medium C-H bend (methyl)

1250 Medium C-O stretch

800 Strong C-H bend (out-of-plane)

Technique: Attenuated Total Reflectance (ATR)-FTIR.

Table 4: Mass Spectrometry Data
m/z Relative Intensity (%) Assignment

109 100 [M]⁺ (Molecular Ion)

81 60 [M - CO]⁺

80 45 [M - CHO]⁺

54 30 [C₃H₄N]⁺

53 25 [C₄H₅]⁺

Ionization Method: Electron Ionization (EI) at 70 eV.

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Approximately 10 mg of 2-Hydroxy-3-methylpyridine was dissolved in

0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as

an internal standard. The solution was transferred to a 5 mm NMR tube.

¹H NMR Spectroscopy: Proton NMR spectra were recorded on a 500 MHz spectrometer.

Data was acquired at 298 K with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and

a total of 16 scans.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra were acquired on a 125 MHz spectrometer

using a proton-decoupled pulse sequence. A spectral width of 240 ppm and a relaxation

delay of 2.0 s were used. A total of 1024 scans were accumulated to achieve a satisfactory

signal-to-noise ratio.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond

Attenuated Total Reflectance (ATR) accessory was used.

Sample Analysis: A small amount of the solid 2-Hydroxy-3-methylpyridine sample was

placed directly onto the ATR crystal. The spectrum was recorded in the range of 4000-400

cm⁻¹ by co-adding 32 scans with a spectral resolution of 4 cm⁻¹. A background spectrum of

the clean, empty ATR crystal was recorded prior to the sample measurement and

automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an

Electron Ionization (EI) source was utilized.

Chromatographic Conditions: A 30 m x 0.25 mm capillary column coated with a 0.25 µm film

of 5% phenyl-methylpolysiloxane was used. The oven temperature was programmed to start

at 100 °C, hold for 2 minutes, and then ramp to 250 °C at a rate of 10 °C/min. Helium was

used as the carrier gas at a constant flow rate of 1.0 mL/min.

Mass Spectrometric Conditions: The mass spectrometer was operated in EI mode at an

ionization energy of 70 eV. The ion source temperature was maintained at 230 °C, and the

quadrupole mass analyzer was scanned over a mass range of m/z 40-500.
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Visualized Workflows and Relationships
The following diagrams illustrate the logical workflow for the spectroscopic analysis and the

interpretation of the resulting data for 2-Hydroxy-3-methylpyridine.
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Figure 1. Spectroscopic analysis workflow for 2-Hydroxy-3-methylpyridine.
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Figure 2. Logical flow for the interpretation of spectroscopic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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